Cas no 185335-23-3 (1,3-Bis{bis[(1H-imidazol-2-yl)methyl]amino}propan-2-ol)

• Product Name: 1,3-Bis{bis[(1H-imidazol-2-yl)methyl]amino}propan-2-ol
• CAS No: 185335-23-3
• MF: C₁₉H₂₆N₁₀O
• MW: 410.476141452789
• CID: 2784957
• PubChem ID: 71348895
• Update Time: 2025-04-21

1,3-Bis{bis[(1H-imidazol-2-yl)methyl]amino}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 185335-23-3
• DTXSID40774773
• 1,3-Bis{bis[(1H-imidazol-2-yl)methyl]amino}propan-2-ol

• Inchi： 1S/C19H26N10O/c30-15(9-28(11-16-20-1-2-21-16)12-17-22-3-4-23-17)10-29(13-18-24-5-6-25-18)14-19-26-7-8-27-19/h1-8,15,30H,9-14H2,(H,20,21)(H,22,23)(H,24,25)(H,26,27)
• InChI Key： NSOPJRLNVUIWAV-UHFFFAOYSA-N
• SMILES： OC(CN(CC1=NC=CN1)CC1=NC=CN1)CN(CC1=NC=CN1)CC1=NC=CN1

Computed Properties

• Exact Mass: 410.22910549Da
• Monoisotopic Mass: 410.22910549Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 12
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 141Ų